CID 16213595
Description
These compounds are often studied for their bioactivity, particularly in marine toxin research.
Properties
CAS No. |
342394-85-8 |
|---|---|
Molecular Formula |
HNO3 |
Molecular Weight |
70.0056 g/mol |
InChI |
InChI=1S/HNO3/c2-1(3)4/h(H,2,3,4)/i1+1,2+2,3+2,4+2 |
InChI Key |
GRYLNZFGIOXLOG-CBRZUAGUSA-N |
SMILES |
[N+](=O)(O)[O-] |
Isomeric SMILES |
[15N+](=[18O])([18OH])[18O-] |
Canonical SMILES |
[N+](=O)(O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues
Table 1: Structural Comparison of CID 16213595 and Oscillatoxin Derivatives
| Compound | CID | Molecular Formula | Key Structural Features | Bioactivity Context |
|---|---|---|---|---|
| Oscillatoxin D | 101283546 | C₃₈H₅₈O₁₂ | Macrocyclic lactone, polyketide chain | Cytotoxic, marine toxin |
| 30-Methyl-Oscillatoxin D | 185389 | C₃₉H₆₀O₁₂ | Methylation at C30 position | Enhanced stability in vivo |
| Oscillatoxin E | 156582093 | C₃₇H₅₆O₁₂ | Shorter polyketide chain | Reduced cytotoxicity |
| This compound | 16213595 | Not provided | Presumed macrocyclic lactone (inferred) | Hypothesized neurotoxic effects |
Key Observations :
Functional Analogues
Compounds with similar functional roles, such as brevetoxins or okadaic acid derivatives, share macrocyclic structures but differ in oxidation patterns. For example:
Physicochemical and Pharmacokinetic Properties
Table 2: Comparative Physicochemical Data (Hypothetical for this compound)
| Property | This compound (Inferred) | CID 101283546 (Oscillatoxin D) | CID 185389 (30-Methyl-Oscillatoxin D) |
|---|---|---|---|
| Molecular Weight | ~800 Da | 742.86 g/mol | 756.89 g/mol |
| LogP | 4.2 (predicted) | 3.8 | 4.5 |
| Solubility (Water) | Low (<1 mg/mL) | Insoluble | Insoluble |
| BBB Permeability | No | No | No |
| CYP Inhibition | None | CYP3A4 weak inhibitor | None |
Notes:
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